Cas no 1019582-84-3 (2-methoxy-5-methyl-N-(pentan-3-yl)aniline)

• Product Name: 2-methoxy-5-methyl-N-(pentan-3-yl)aniline
• CAS No: 1019582-84-3
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5185696
• PubChem ID: 28451155
• Update Time: 2026-03-05

2-methoxy-5-methyl-N-(pentan-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(1-ethylpropyl)-2-methoxy-5-methyl-
• 2-methoxy-5-methyl-N-(pentan-3-yl)aniline

• Inchi： 1S/C13H21NO/c1-5-11(6-2)14-12-9-10(3)7-8-13(12)15-4/h7-9,11,14H,5-6H2,1-4H3
• InChI Key： GOOSLFYGYFSNGX-UHFFFAOYSA-N
• SMILES： C1(NC(CC)CC)=CC(C)=CC=C1OC

Additional information on 2-methoxy-5-methyl-N-(pentan-3-yl)aniline

Comprehensive Overview of 2-Methoxy-5-methyl-N-(pentan-3-yl)aniline (CAS No. 1019582-84-3): Properties, Applications, and Industry Insights

2-Methoxy-5-methyl-N-(pentan-3-yl)aniline (CAS No. 1019582-84-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This aniline derivative combines a methoxy group at the 2-position and a methyl group at the 5-position of the benzene ring, with a pentan-3-yl substituent on the nitrogen atom. Such modifications make it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and crop protection formulations.

The growing interest in N-alkyl anilines like this compound stems from their versatility in medicinal chemistry. Researchers are exploring its potential as a building block for kinase inhibitors and GPCR-targeting compounds, two hot topics in current drug development. The methoxy-methyl substitution pattern on the aromatic ring is particularly noteworthy, as similar motifs appear in several FDA-approved drugs for neurological and inflammatory conditions.

From a synthetic chemistry perspective, CAS 1019582-84-3 demonstrates interesting reactivity patterns. The electron-donating methoxy group activates certain positions on the ring for electrophilic aromatic substitution, while the secondary amine functionality allows for further derivatization. These characteristics make it valuable for creating diverse chemical libraries in combinatorial chemistry approaches, a technique widely used in modern high-throughput screening programs.

In material science applications, derivatives of 2-methoxy-5-methyl-N-(pentan-3-yl)aniline have shown promise as precursors for conductive polymers and organic semiconductors. The compound's balanced lipophilicity, influenced by both the pentan-3-yl chain and aromatic system, makes it suitable for designing materials with specific solubility and film-forming properties. This aligns with current industry demands for solution-processable organic electronic materials.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and multidimensional NMR spectroscopy. The CAS registry entry 1019582-84-3 provides a crucial reference point for researchers verifying the compound's identity and purity, especially important in regulated industries where documentation and traceability are paramount. Recent publications have highlighted improved synthetic routes to this molecule, addressing common challenges in N-alkylation reactions of sterically hindered anilines.

Environmental and toxicological profiling of 2-methoxy-5-methyl-N-(pentan-3-yl)aniline suggests it follows typical degradation pathways for substituted anilines. The methoxy group generally enhances biodegradation compared to unsubstituted analogs, while the branched alkyl chain may influence metabolic processing in biological systems. These properties are increasingly important as industries adopt greener chemistry principles and assess compounds through ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) filters early in development.

The commercial availability of CAS 1019582-84-3 has expanded in recent years to meet growing demand from contract research organizations and academic laboratories. Suppliers typically offer it in research quantities with >95% purity, though some specialty providers now supply GMP-grade material for preclinical studies. This reflects broader trends in fine chemical supply chains responding to the needs of personalized medicine and small-molecule therapeutic development.

Looking forward, derivatives of 2-methoxy-5-methyl-N-(pentan-3-yl)aniline may find applications in emerging fields like proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, where its structural features could enable novel binding modalities. The compound's moderate lipophilicity (predicted LogP ~3.2) and molecular weight (~207 g/mol) position it favorably within Lipinski's Rule of Five parameters, making it attractive for lead optimization programs.

For researchers working with this compound, proper handling includes standard organic chemistry precautions despite its relatively mild hazard profile. The scientific community continues to investigate its potential through structure-activity relationship studies, particularly exploring how variations in the N-alkyl substituent affect biological activity and physicochemical properties. This ongoing research ensures 1019582-84-3 remains relevant in cutting-edge chemical innovation.